Iodozinc(1+);tributyl(methanidyl)stannane
Overview
Description
Iodozinc(1+);tributyl(methanidyl)stannane is a chemical compound that has gained significant attention in the scientific community due to its potential applications in organic synthesis. It is commonly used as a reagent for the synthesis of various organic compounds.
Mechanism Of Action
The mechanism of action of Iodozinc(1+);tributyl(methanidyl)stannane involves the transfer of an iodine atom from the zinc iodide to the tributylstannane. This results in the formation of a reactive intermediate that can undergo various reactions with organic compounds.
Biochemical And Physiological Effects
There is limited research on the biochemical and physiological effects of Iodozinc(1+);tributyl(methanidyl)stannane. However, it is known to be a toxic compound and should be handled with care. It should not be ingested or inhaled as it can cause severe health problems.
Advantages And Limitations For Lab Experiments
One of the main advantages of Iodozinc(1+);tributyl(methanidyl)stannane is its versatility in organic synthesis. It can be used for the synthesis of a wide range of organic compounds. However, one of the limitations of this compound is its toxicity. It should be handled with care and disposed of properly.
Future Directions
There are several future directions for the research on Iodozinc(1+);tributyl(methanidyl)stannane. One of the areas of interest is the development of new and efficient synthesis methods. Another area of research is the exploration of its potential applications in the synthesis of natural products and pharmaceuticals. Additionally, there is a need for more research on the biochemical and physiological effects of this compound.
Conclusion:
In conclusion, Iodozinc(1+);tributyl(methanidyl)stannane is a versatile reagent that has a wide range of applications in organic synthesis. While there is limited research on its biochemical and physiological effects, it is known to be a toxic compound that should be handled with care. Future research on this compound should focus on the development of new synthesis methods and the exploration of its potential applications in the synthesis of natural products and pharmaceuticals.
Synthesis Methods
Iodozinc(1+);tributyl(methanidyl)stannane is synthesized by the reaction of zinc iodide and tributylstannane in the presence of a reducing agent such as lithium aluminum hydride. The reaction takes place in anhydrous conditions and is carried out under an inert atmosphere.
Scientific Research Applications
Iodozinc(1+);tributyl(methanidyl)stannane has a wide range of applications in organic synthesis. It is commonly used as a reagent for the synthesis of various organic compounds such as aldehydes, ketones, and esters. It is also used in the synthesis of natural products and pharmaceuticals.
properties
InChI |
InChI=1S/3C4H9.CH3.HI.Sn.Zn/c3*1-3-4-2;;;;/h3*1,3-4H2,2H3;1H3;1H;;/q;;;-1;;;+2/p-1 |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JAQYKKOYHDCHCN-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[CH3-].CCCC[Sn](CCCC)CCCC.[Zn+]I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H30ISnZn |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Iodozinc(1+);tributyl(methanidyl)stannane | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-chlorophenyl)-N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopentanecarboxamide](/img/structure/B2779186.png)
![2-chloro-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzamide](/img/structure/B2779188.png)
![N-[3-(2-methoxyethyl)-6-nitro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide](/img/structure/B2779191.png)
![N-((3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-benzo[d]imidazole-5-carboxamide](/img/structure/B2779192.png)
![N-Boc-2-(1-amino]cyclooctyl)acetic acid](/img/structure/B2779193.png)
![N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)thiophene-3-carboxamide](/img/structure/B2779198.png)
![N-(3-chloro-4-methoxyphenyl)-2-(5,7,8-trimethyl-3-oxo-[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl)acetamide](/img/structure/B2779199.png)
![3-methyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-5H-pyrimido[5,4-b]indol-4-one](/img/structure/B2779201.png)
![3-(2-(azepan-1-yl)-2-oxoethyl)-5-ethoxy-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2779204.png)
![1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(furan-2-yl)-3-methyl-N-(pyridin-4-ylmethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide](/img/structure/B2779206.png)
![N-methyl-2-((4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide](/img/structure/B2779207.png)